N-[2-Hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C19H15NO3S2/c21-13(14-7-8-15(23-14)17-6-3-9-24-17)11-20-19(22)18-10-12-4-1-2-5-16(12)25-18/h1-10,13,21H,11H2,(H,20,22)
• InChI Key: NFBBITZWAQMYLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C(=O)NCC(C3=CC=C(O3)C4=CC=CS4)O
• Molecular Formula: C19H15NO3S2
• Molecular Weight: 369.5 g/mol

Description

This compound is a complex organic molecule that contains several interesting functional groups, including a benzothiophene, a thiophene, a furan, and an amide group. These groups are common in many biologically active compounds and materials science applications.

Synthesis Analysis

While the exact synthesis pathway for this compound is not available, similar compounds are often synthesized through various condensation reactions. For instance, thiophene derivatives can be synthesized through reactions involving carboxylic acids and amines.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy and X-ray crystallography. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the various functional groups present in the molecule. For example, the amide group might participate in hydrolysis or condensation reactions. The thiophene and furan rings might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, etc., would depend on the exact structure of the compound. Typically, these properties are determined experimentally or predicted using computational chemistry methods.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many thiophene derivatives exhibit antimicrobial, antifungal, and anticancer activities. The exact mechanism would need to be determined through biological testing.

Future Directions

Thiophene derivatives are a topic of ongoing research due to their wide range of biological activities and applications in material science. Future research might focus on synthesizing new derivatives, studying their properties, and exploring their potential applications.